Cas no 7499-13-0 ( )

• Product name: &nbsp
• CAS No: 7499-13-0
• MF: C₉H₁₅N₃O
• MW: 181.2349
• CID: 980857
• PubChem ID: 5372356

  Chemical and Physical Properties

Names and Identifiers

• [(Z)-1-(cyclohexen-1-yl)ethylideneamino]urea
• 1-(1-Cyclohexen-1-yl)ethanone semicarbazone
• 1-(1-Semicarbazono-ethyl)-cyclohexen-(1)
• 1-< Cyclohexen-(1)-yl> -ethanon-(1)-semicarbazon
• 1-Acetyl-2-methyl-cyclohexen-(1)-semicarbazon
• 1-Acetyl-cyclohexen-(1)-semicarbazon
• 1-Acetylcyclohexene semicarbazone
• 1-Cyclohex-1-enyl-aethanon-semicarbazon
• 1-cyclohex-1-enyl-ethanone semicarbazone
• Ketone, semicarbazone
• Methyl-< cyclohexen-(1)-yl> -keton-semicarbazon
• NSC407535
• NSC-407535
• 7499-13-0
• DTXSID30418699
• &nbsp;

• Inchi： InChI=1S/C9H15N3O/c1-7(11-12-9(10)13)8-5-3-2-4-6-8/h5H,2-4,6H2,1H3,(H3,10,12,13)/b11-7-
• InChI Key： ZMSUFTFAMSCUBG-XFFZJAGNSA-N
• SMILES： CC(=NNC(=O)N)C1=CCCCC1

Computed Properties

• Exact Mass: 181.12165
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 67.48
• LogP: 2.62220